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Compound of Interest

Compound Name: Diphosphorus pentasulfide

Cat. No.: B7797932 Get Quote

Technical Support Center: Diphosphorus
Pentasulfide
This guide provides essential safety information for researchers, scientists, and drug

development professionals working with diphosphorus pentasulfide (P₂S₅). Please consult

this resource for troubleshooting and answers to frequently asked questions regarding its safe

handling and storage.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Handling Procedures

Q1: What are the most critical precautions to take before handling diphosphorus
pentasulfide?

A: Always work in a well-ventilated area, preferably under a chemical fume hood.[1][2][3]

Ensure the work area is dry and free of moisture, as diphosphorus pentasulfide reacts

violently with water.[1][4][5] All ignition sources, such as open flames, hot surfaces, and

sparks, must be eliminated from the handling area.[1][2][4] It is also crucial to take

precautionary measures against static discharge by grounding and bonding containers

and equipment.[1][4]
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Q2: What personal protective equipment (PPE) is required when working with

diphosphorus pentasulfide?

A: The following PPE is mandatory:

Eye/Face Protection: Wear chemical safety goggles or a face shield.[1][4][6]

Hand Protection: Use protective gloves.[1][4][6]

Body Protection: Wear flame-retardant and antistatic protective clothing.[1]

Respiratory Protection: If ventilation is inadequate or there is a risk of dust inhalation,

use a NIOSH-approved respirator.[3][7][8]

Q3: What should I do in case of a small spill of diphosphorus pentasulfide?

A: For small spills, you should:

Evacuate unnecessary personnel from the area.[4]

Wear the appropriate PPE, including respiratory protection.[4]

Cover the spill with dry sand or soda ash to prevent exposure to moisture.[4]

Using non-sparking tools, carefully transfer the spilled material into a clean, dry, and

labeled container for disposal.[4][8]

Avoid creating dust during the cleanup process.[4]

Do not use water to clean the spill area.[4]

Storage & Incompatibilities

Q4: What are the correct storage conditions for diphosphorus pentasulfide?

A: Store diphosphorus pentasulfide in a tightly closed container in a dry, cool, and well-

ventilated place.[1][4] The storage area should be kept away from heat, sparks, and open
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flames.[1][4] It is imperative to protect the container from moisture.[1][4] The material

should be stored under an inert gas.[6][9]

Q5: What substances are incompatible with diphosphorus pentasulfide?

A: Diphosphorus pentasulfide is incompatible with the following:

Water[4][10][11]

Acids[4]

Alcohols[4]

Strong oxidizing agents[4][5][10]

Strong bases[4]

Alkalis[10]

Q6: The material has been exposed to moist air. What are the risks?

A: Exposure to moist air or water will cause a violent reaction, liberating highly toxic and

flammable hydrogen sulfide gas.[4][12][13] This can create a fire or explosion hazard and

a significant health risk due to the toxicity of the gas.[4][8]

Emergency & First Aid

Q7: What is the correct procedure for extinguishing a fire involving diphosphorus
pentasulfide?

A: In case of a fire, use dry sand, dry chemical, or carbon dioxide to extinguish the flames.

[1][8][12][13] Do not use water, as it will react violently with the burning material and

worsen the situation by producing flammable and toxic gases.[4][12][13]

Q8: What are the immediate first aid measures for exposure to diphosphorus
pentasulfide?

A:
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Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration or oxygen and seek immediate medical attention.[1][3][9]

Skin Contact: Immediately brush off any loose particles from the skin.[1][4] Remove

contaminated clothing and rinse the affected area with plenty of water for at least 15

minutes.[3] Seek medical attention.[6][7]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15-30

minutes, occasionally lifting the upper and lower eyelids.[3][7] Seek immediate medical

attention.[3][7]

Ingestion: Do not induce vomiting. Rinse the mouth with water. If the person is

conscious, give them two to four cupfuls of water or milk to drink.[3] Never give anything

by mouth to an unconscious person.[3][9] Seek immediate medical attention.[4][9]

Quantitative Data Summary
Property Value Source

Physical State
Greenish-gray to yellow

crystalline solid
[10][14]

Odor
Rotten eggs (similar to

hydrogen sulfide)
[10][13][14]

Melting Point 286-290 °C (547-554 °F) [14]

Boiling Point 513-515 °C (955-959 °F) [15]

Specific Gravity 2.09 g/cm³ at 25 °C [10][14]

Autoignition Temperature 142 °C (288 °F) [12][15]

OSHA PEL (Permissible

Exposure Limit) - TWA
1 mg/m³ [7][10]

IDLH (Immediately Dangerous

to Life or Health)
250 mg/m³ [7]
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Logical Workflow for Safe Handling and Storage

Start: Handling Diphosphorus Pentasulfide
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Caption: Logical workflow for the safe handling and storage of diphosphorus pentasulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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